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Compound of Interest

3-(4-(Methylthio)phenyl)propanoic
Compound Name: d
aci

Cat. No.: B156610

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-(4-(Methylthio)phenyl)propanoic
acid, a chemical compound of interest in various research and development fields. This
document outlines its commercial availability, key chemical properties, and insights into its
synthesis and analytical characterization.

Commercial Availability

3-(4-(Methylthio)phenyl)propanoic acid is readily available from several commercial
chemical suppliers. The purity levels and offered quantities vary among suppliers, catering to
diverse research needs from small-scale laboratory experiments to larger developmental
projects. A summary of prominent suppliers and their offerings is presented below.
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. . Available .
Supplier Purity . Price (USD) CAS Number
Quantities

. C $50, $64, $235

Matrix Scientific 97% 500mg,19,5¢9 ] 138485-81-1[1]
respectively
Thermo Scientific ) o
96% 19,10g Inquire for pricing  138485-81-1

Alfa Aesar
CP Lab Safety 95% 10g Inquire for pricing  138485-81-1[2]
Sigma-Aldrich Inquire Inquire Inquire for pricing  138485-81-1

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of 3-(4-
(Methylthio)phenyl)propanoic acid is crucial for its application in research.

Property Value Reference
Molecular Formula C10H1202S [1112]
Molecular Weight 196.27 g/mol [1][3]
Appearance Solid

Melting Point 98-102 °C

CAS Number 138485-81-1 [1]12113]
Canonical SMILES csclsce=ce=clicec=o) [1]

O

Experimental Protocols
Synthesis

While a specific, detailed protocol for the synthesis of 3-(4-(Methylthio)phenyl)propanoic
acid is not readily available in the reviewed literature, a general approach can be adapted from
the synthesis of related arylthio propanoic acids. One potential synthetic route involves the
reaction of a halogenated phenylpropanoic acid derivative with a methyl mercaptide salt. A
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patented method for the synthesis of the related compound, 4-methylthio phenylacetic acid,
involves the reaction of p-halogenated phenylacetic acid with sodium methyl mercaptide in the
presence of a cuprous ion catalyst and DMF[4]. This suggests a possible pathway for the

synthesis of the target compound.

Another relevant synthetic strategy is the one-pot synthesis of thiochromen-4-ones from 3-
(arylthio)propanoic acids[5]. This reaction proceeds via an intramolecular Friedel-Crafts
acylation and provides a general framework that could be adapted for the preparation of the
starting material, 3-(4-(methylthio)phenyl)propanoic acid.

A plausible, though not explicitly documented, synthesis workflow is outlined below.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://patents.google.com/patent/CN105646306A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC12700290/
https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Potential Synthesis Workflow

Starting Materials

3-(4-halophenyl)propanoic acid Sodium methyl mercaptide

Reaction in DMF
with Cu(l) catalyst

Work-up &qurification

Acidification

Extraction with
organic solvent

v

Purification
(e.g., chromatography,
recrystallization)

Final Broduct

3-(4-(Methylthio)phenyl)propanoic acid
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Quality Control Workflow

Synthesized

HPLC Analysis

(Purity Assessment)

3-(4-(Methylthio)phenyl)propanoic acid

NMR Spectroscopy
(Structural Confirmation)

Meets Specifications

Further Purification
Required

Mass Spectrometry

(Molecular Weight Verification)
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Hypothetical Signaling Pathway Interaction

3-(4-(Methylthio)phenyl)propanoic acid

Potential Target Receptor

(e.g., GPCR)

Downstream Signaling Cascade

Cellular Response
(e.g., gene expression changes,
metabolic regulation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 3-(4-
(Methylthio)phenyl)propanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156610#commercial-suppliers-of-3-4-methylthio-
phenyl-propanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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